N-{[2-(diethylamino)pyridin-3-yl]methyl}indane-1-carboxamide

• IUPAC Name: N-[[2-(diethylamino)pyridin-3-yl]methyl]-2,3-dihydro-1H-indene-1-carboxamide
• InChI: InChI=1S/C20H25N3O/c1-3-23(4-2)19-16(9-7-13-21-19)14-22-20(24)18-12-11-15-8-5-6-10-17(15)18/h5-10,13,18H,3-4,11-12,14H2,1-2H3,(H,22,24)
• InChI Key: ZCLYUMJQTOZKIL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=C(C=CC=N1)CNC(=O)C2CCC3=CC=CC=C23
• Molecular Formula: C20H25N3O
• Molecular Weight: 323.4 g/mol

Description

N-{[2-(diethylamino)pyridin-3-yl]methyl}indane-1-carboxamide, commonly known as MEAI, is a novel psychoactive substance that belongs to the indane family of compounds. MEAI was first synthesized in 2010 by a research team led by David E. Nichols at Purdue University. Since then, MEAI has gained attention in the scientific community for its potential applications in research related to neuroscience, pharmacology, and psychology.

Mechanism of Action

MEAI acts as a reuptake inhibitor for both serotonin and dopamine, which leads to an increase in the levels of these neurotransmitters in the brain. This increase in neurotransmitter levels is believed to be responsible for the psychoactive effects of MEAI.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MEAI are not well understood, and further research is needed to fully understand the compound's effects on the brain and body. However, some studies have suggested that MEAI may have anxiolytic and antidepressant effects, as well as potential applications in the treatment of addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MEAI in scientific research is its high affinity for the serotonin transporter. This makes it a useful tool for studying the role of serotonin in the brain. However, one of the limitations of using MEAI is its moderate affinity for the dopamine transporter, which may limit its usefulness in studies related to dopamine.

Future Directions

There are several potential future directions for research related to MEAI. One area of interest is the compound's potential applications in the treatment of addiction. MEAI has been shown to reduce cocaine self-administration in rats, which suggests that it may have potential as a treatment for cocaine addiction. Another area of interest is the compound's potential applications in the treatment of depression and anxiety. MEAI has been shown to have anxiolytic and antidepressant effects in animal studies, which suggests that it may have potential as a treatment for these conditions. Finally, further research is needed to fully understand the biochemical and physiological effects of MEAI, as well as its potential applications in scientific research.

Synthesis Methods

MEAI is synthesized using a multi-step process that involves the reaction of indane-1-carboxylic acid with diethylamine and pyridine-3-carbaldehyde. The resulting product is then purified using chromatography techniques to obtain MEAI in its pure form. The synthesis method used for MEAI is relatively straightforward, and the compound can be produced in moderate yields.

Scientific Research Applications

MEAI has been studied extensively for its potential applications in scientific research. The compound has been shown to have a high affinity for the serotonin transporter, which makes it a useful tool for studying the role of serotonin in the brain. MEAI has also been shown to have a moderate affinity for the dopamine transporter, which makes it a potential tool for studying the role of dopamine in the brain.